Cas no 98516-74-6 (H-Ile-Amc)

H-Ile-Amc Properties

Names and Identifiers

• (2S,3S)-2-Amino-3-methyl-N-(4-methyl-2-oxo-2H-chromen-7-yl)pentanamide
• H-Ile-AMC
• L-Isoleucine 7-amido-4-methylcoumarin
• Pentanamide,2-amino-3-methyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, (2S,3S)-
• H-Ile-AMC Trifluoroacetate salt
• ISOLEUCINE-AMC
• L-ILE-7-AMINO-4-METHYLCOUMARIN
• H-Ile-Amc
• 98516-74-6
• MFCD00152115
• H-Ile-Amc Tfa
• Pentanamide,2-amino-3-methyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-,(2S,3S)-
• FD21831
• AKOS022186048
• AS-49217
• (2S,3S)-2-AMINO-3-METHYL-N-(4-METHYL-2-OXOCHROMEN-7-YL)PENTANAMIDE
• A858540
• DB-222821
• PENTANAMIDE,2-AMINO-3-METHYL-N-(4-METHYL-2-OXO-2H-1-BENZOPYRAN-7-YL)-, (2S,3S)-
• H-Ile-MCA (free base)
• (2S,3s)-2-amino-3-methyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-pentanamide
• +Expand

• MDL： MFCD00152115
• InChIKey： MLILEIUKVIPULY-VFZGTOFNSA-N
• Inchi： InChI=1S/C16H20N2O3/c1-4-9(2)15(17)16(20)18-11-5-6-12-10(3)7-14(19)21-13(12)8-11/h5-9,15H,4,17H2,1-3H3,(H,18,20)/t9-,15-/m0/s1
• SMILES： CC[C@@H]([C@H](N)C(NC1=CC2=C(C(C)=CC(O2)=O)C=C1)=O)C

Computed Properties

• Exact Mass: 288.14700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 288.14739250g/mol
• Heavy Atom Count: 21
• Complexity: 447
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• LogP: 3.18660
• PSA: 85.33000